Cas no 391220-61-4 (3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide)

• Product Name: 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide
• CAS No: 391220-61-4
• MF: C₂₇H₂₇BrN₂OS
• MW: 507.48508477211
• CID: 6448971
• Update Time: 2025-05-22

3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, 3-bromo-N-[4-(diphenylmethyl)-2-thiazolyl]-

• Inchi： 1S/C27H27BrN2OS/c28-27-14-18-11-19(15-27)13-26(12-18,17-27)24(31)30-25-29-22(16-32-25)23(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-10,16,18-19,23H,11-15,17H2,(H,29,30,31)
• InChI Key： RIHSPJIIMGQTOV-UHFFFAOYSA-N
• SMILES： C12(C(NC3=NC(C(C4=CC=CC=C4)C4=CC=CC=C4)=CS3)=O)CC3CC(CC(Br)(C3)C1)C2

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• pka: 8.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide

Comprehensive Guide to 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide (CAS No. 391220-61-4)

3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide (CAS No. 391220-61-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a unique adamantane core with a thiazole ring and a bromine substituent, making it a versatile intermediate for drug discovery and advanced material applications. Researchers often search for terms like "adamantane derivatives in drug design" or "thiazole-based bioactive compounds", highlighting the growing interest in this chemical space.

The structural complexity of 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide offers multiple sites for chemical modification, which is why it's frequently referenced in studies exploring structure-activity relationships. Its CAS No. 391220-61-4 serves as a crucial identifier in chemical databases, particularly when scientists investigate neuroprotective agents or kinase inhibitors. Recent publications have examined similar compounds for their potential in addressing neurodegenerative disorders, a hot topic in medicinal chemistry circles.

From a synthetic chemistry perspective, the bromine atom at the 3-position of the thiazole ring provides an excellent handle for further functionalization through cross-coupling reactions. This characteristic makes 391220-61-4 particularly valuable for researchers working on palladium-catalyzed transformations, a frequently searched term in organic chemistry forums. The compound's adamantane moiety contributes to enhanced lipid solubility, a property often sought after in blood-brain barrier penetration studies.

In material science applications, the rigid adamantane structure of 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide has shown promise in the development of high-performance polymers. The compound's thermal stability and unique spatial configuration make it interesting for researchers investigating advanced nanocomposites, another trending topic in materials engineering. Its diphenylmethyl group offers potential π-π stacking interactions that could be exploited in organic electronic devices.

The pharmacological potential of thiazole-containing compounds like 391220-61-4 continues to drive research interest, particularly in the context of targeted drug delivery systems. Many researchers are actively searching for information on "adamantane conjugates in medicine" or "thiazole pharmacophores", reflecting the compound's relevance in contemporary drug development. The presence of both hydrogen bond donor and acceptor sites in its structure enhances its potential for molecular recognition applications.

Quality control of 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide typically involves advanced analytical techniques such as HPLC and NMR spectroscopy, common search terms among analytical chemists. The compound's purity is crucial for research applications, especially when used as a building block in complex syntheses. Storage recommendations usually suggest protection from light due to the bromine substituent, a detail frequently inquired about in chemical handling forums.

Recent patent literature reveals growing interest in adamantane-thiazole hybrids similar to CAS No. 391220-61-4, particularly for their potential in enzyme inhibition. This aligns with current trends in precision medicine, where researchers are actively searching for selective kinase modulators. The compound's structural features make it a candidate for exploration in these areas, though thorough biological evaluation would be necessary to confirm specific activities.

From a commercial availability standpoint, 3-bromo-N-4-(diphenylmethyl)-1,3-thiazol-2-yladamantane-1-carboxamide is typically offered by specialty chemical suppliers catering to medicinal chemistry research. Purchasers often search for "high-purity adamantane derivatives" or "custom thiazole synthesis", indicating the compound's niche market position. Proper handling requires standard laboratory safety protocols, though it doesn't fall under restricted substance categories.

The future research directions for 391220-61-4 and related compounds likely involve exploration of their bioconjugation potential and structure-property relationships. These are currently hot topics in chemical biology, as evidenced by frequent searches for "biocompatible adamantane derivatives". The compound's unique combination of structural elements positions it as an interesting subject for continued investigation in both pharmaceutical and material science applications.